Cas no 83469-74-3 (2-(2-Chloro-4-hydroxybenzoyl)benzoic acid)

• Product name: 2-(2-Chloro-4-hydroxybenzoyl)benzoic acid
• CAS No: 83469-74-3
• MF: C₁₄H₉O₄Cl
• MW: 276.672
• CID: 2804471
• PubChem ID: 12772509

2-(2-Chloro-4-hydroxybenzoyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloro-4-hydroxybenzoyl)benzoic acid
• DTXSID10509493
• 83469-74-3

• Inchi： InChI=1S/C14H9ClO4/c15-12-7-8(16)5-6-11(12)13(17)9-3-1-2-4-10(9)14(18)19/h1-7,16H,(H,18,19)
• InChI Key： MNIHMGDRWRMAAO-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 276.0189365Da
• Monoisotopic Mass: 276.0189365Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 74.6Ų